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Compound of Interest |

Methyl 4-
Compound Name: (hydroxymethyl)cyclohexanecarbo

Xylate

Cat. No.: B180981

\ J

An In-depth Technical Guide to the Health and Safety of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive overview of the health and safety information
currently available for Methyl 4-(hydroxymethyl)cyclohexanecarboxylate. It is intended to
serve as a technical guide for professionals in research and development who may handle this
compound. The information is compiled from various safety data sheets and chemical
databases. It should be noted that the toxicological properties of this specific chemical have not
been exhaustively investigated[1]. Therefore, it should be handled with care by qualified
individuals trained in laboratory procedures[2].

Chemical and Physical Properties

Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is a versatile building block in organic
synthesis, notable for its bifunctional structure which includes a carboxylate ester and a
hydroxymethyl group[3]. These properties influence its handling and storage requirements.
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Property Value Source(s)
Molecular Formula CoH1603 [311415][6]
Molecular Weight 172.22 g/mol [BI14][5]117]
methyl 4-
IUPAC Name (hydroxymethyl)cyclohexane- [31[41[6]
1-carboxylate
110928-44-4 (for trans-
CAS Number , [41[5][71181[°]
isomer); 13380-85-3
Colorless to Pale-yellow Solid
Appearance o [7]
or Liquid
Boiling Point 233 -250.7 °C [3]
Flash Point 99.8 °C [31[8]
Density 1.059 g/cm3 [3]
Insoluble in water; Soluble in
Solubility organic solvents like ether and [3]
alcohol.
Store in a well-ventilated
place. Keep cool.[10]
Storage Recommended storage at 2- [5][10]

8°C under an inert

atmosphere.[5]

Hazard Identification and GHS Classification

Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is classified as a hazardous chemical.

The GHS classification indicates it can cause irritation and may be harmful if it comes into

contact with the skin, is inhaled, or is swallowed.
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GHS Classification Details
Signal Word Warning
Pictogram GHSO07 (Exclamation Mark)

H302: Harmful if swallowed.[7][11]H315:

Causes skin irritation.[4][5][7][12]H319: Causes
Hazard Statements serious eye irritation.[4][5][7][12]H335: May

cause respiratory irritation.[4][5][7][12]H226:

Flammable liquid and vapor.

Prevention: P210, P261, P264, P270, P271,
P280.[4][12]Response: P301+P312,
Precautionary Statements P302+P352, P304+P340, P305+P351+P338,
P332+P313, P337+P313.[12]Storage:
P403+P233, P405.[4][12]Disposal: P501.[4][12]

First Aid Measures

Immediate first aid is crucial in case of exposure. The following are standard procedures;
always show the safety data sheet to attending medical personnel.

» General Advice: Consult a physician. Move the affected person out of the dangerous area.[1]
[13]

 Inhalation: If inhaled, move the person to fresh air. If breathing has stopped or is difficult,
provide artificial respiration or oxygen and seek immediate medical attention.[1][12][14]

» Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.
[11[12][14]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Continue rinsing and consult a physician
immediately.[1][12][14]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a POISON CENTER or doctor if you feel unwell.[1]
[13]
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Exposure Event

Exposure Occurs
{ i Contact,

Ensure Scene is Safe

Remove from Exposure Source

Assess ABCs
(Airway, Breathing, Circulation)

Decontaminate Based on Route
\ 4

1
i
i
Skin Contact: Eye Contact: Ingestion:
Remove clothing, wash with soap & water Rinse with water for 15 mins Rinse mouth, DO NOT induce vomiting

Seek Immediate Medical Attention

Inhalation:
Move to fresh air

Provide SDS to Medical Personnel
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Caption: Flowchart of first aid procedures following chemical exposure.
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Handling, Storage, and Spill Management

Proper handling and storage are essential to minimize risk.

o Handling: Use in a well-ventilated area or under a chemical fume hood.[15] Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.[15] Avoid breathing vapors or mist. Wash hands thoroughly after handling.
Keep away from heat, sparks, and open flames.[10]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][14]
Keep away from oxidizing agents.[10][14]

» Spill Management: Evacuate the area. Ensure adequate ventilation. Remove all sources of
ignition.[12] Absorb the spill with an inert, non-combustible material (e.g., sand, earth,
vermiculite) and place it in a suitable, closed container for disposal.[12] Do not let the
product enter drains.
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Spill Cleanup Procedure

Chemical Spill Occurs

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Absorbent Material

Collect & Place in Waste Container

Decontaminate Spill Area

Dispose of Waste via Licensed Contractor

Report Incident

Click to download full resolution via product page

Caption: A stepwise workflow for managing a laboratory chemical spill.
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Toxicological and Ecological Information

» Toxicological Information: The chemical, physical, and toxicological properties of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate have not been thoroughly investigated.[1] Acute
toxicity data (e.g., LD50, LC50) is not currently available. It is known to cause skin, eye, and
respiratory irritation based on GHS classifications.[4][5][12]

o Ecological Information: No data is available on the persistence, degradability,
bioaccumulative potential, or mobility in soil for this compound.[1] It is crucial to prevent its
release into the environment as its ecological impact is unknown. Do not empty into drains.
[1][14]

Experimental Protocols: General Acute Toxicity
Assessment

In the absence of specific toxicological studies for this compound, a standard approach for
assessing acute toxicity would be followed, guided by internationally recognized protocols such
as those from the Organisation for Economic Co-operation and Development (OECD).

Objective: To determine the acute toxicity of a test substance, typically by oral, dermal, or
inhalation routes, and to identify the median lethal dose (LD50) or concentration (LC50).[16]

Methodology (Based on OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure):

e Animal Selection: Healthy, young adult rodents (e.g., rats or mice) are chosen from a single
strain. Animals are acclimatized to laboratory conditions before the study.

o Dose Preparation: The test substance is prepared in a suitable vehicle. The concentration is
calculated based on the starting dose level.

e Dose Administration:
o Asingle animal is dosed at a specific starting level (e.g., 300 mg/kg body weight).

o The animal is observed for signs of toxicity and mortality over a 14-day period.
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e Observation and Progression:

o If the animal survives: Four more animals are dosed sequentially at the same level. If at
least three animals survive, the test is repeated at a higher dose level (e.g., 2000 mg/kg).

o If the animal dies: The test is repeated at a lower dose level in a new animal.

o This sequential dosing and observation continue until the dose causing evident toxicity or
mortality is identified.

e Endpoints:
o The primary endpoint is mortality.

o Sub-lethal endpoints include changes in body weight, clinical signs of toxicity (e.g.,
changes in skin, fur, eyes, respiration, behavior), and gross necropsy findings at the end of
the study.

o Data Analysis: The results are used to classify the substance into a GHS hazard category
rather than determining a precise LD50 value. This approach reduces the number of animals
required for testing.

Click to download full resolution via product page

Caption: A generalized workflow for an acute oral toxicity study.

Disposal Considerations
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Chemical waste must be disposed of in accordance with local, regional, and national
regulations.

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] The
material can be burned in a chemical incinerator equipped with an afterburner and scrubber.

[1]

o Contaminated Packaging: Dispose of as unused product in a suitable, closed container.[1]
[12] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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